Cas no 2408936-63-8 (tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate)

• Product Name: tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate
• CAS No: 2408936-63-8
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 6219902
• PubChem ID: 165684135
• Update Time: 2025-10-28

tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408936-63-8
• tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate
• EN300-7148995

• Inchi： 1S/C16H25NO4/c1-16(2,3)21-15(19)17-10-9-14(18)12-20-11-13-7-5-4-6-8-13/h4-8,14,18H,9-12H2,1-3H3,(H,17,19)/t14-/m0/s1
• InChI Key： RJYAOGCOCWFWTR-AWEZNQCLSA-N
• SMILES： O(C(NCC[C@@H](COCC1C=CC=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate

tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate, identified by the CAS number 2408936-63-8, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structure, which combines a tert-butyl group with a benzyloxy-substituted butyl chain, creating a molecule with versatile chemical properties. The stereochemistry at the (3S) position adds an additional layer of complexity, making it a valuable subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. Its ability to form stable complexes with certain biomolecules has been explored in the context of targeted drug delivery. Researchers have found that the benzyloxy group enhances the compound's solubility in organic solvents, making it an ideal candidate for encapsulating hydrophobic drugs. Furthermore, the hydroxyl group at the (3S) position allows for controlled release mechanisms, which are critical in modern pharmaceutical applications.

In addition to its pharmaceutical applications, tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate has shown promise in the synthesis of advanced materials. Its rigid structure and functional groups make it a suitable precursor for constructing polymers with tailored mechanical properties. Recent experiments have demonstrated that this compound can be polymerized under mild conditions to form materials with high thermal stability and excellent mechanical strength, which are desirable for aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the benzyloxybutanol derivative and its subsequent reaction with tert-butyl isocyanate. The stereochemistry at the (3S) position is achieved through enantioselective catalysis, ensuring high optical purity. This synthesis pathway has been optimized in recent studies to improve yield and reduce costs, making it more accessible for large-scale production.

From an environmental perspective, researchers have investigated the biodegradability of tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate. Initial findings suggest that under specific microbial conditions, the compound can undergo partial degradation, releasing non-toxic byproducts. However, further studies are required to fully understand its environmental impact and develop strategies for sustainable use.

In conclusion, tert-butyl N-[(3S)-4-(benzyloxy)-3-hydroxybutyl]carbamate is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and stereochemistry provide a foundation for innovative research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both scientific knowledge and industrial applications.